Cas no 1565597-44-5 (3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine
• CAS No: 1565597-44-5
• MF: C₉H₁₀Cl₂FN
• MW: 222.086803913116
• CID: 5872275
• PubChem ID: 104277057
• Update Time: 2025-06-09

3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine
• EN300-1983773
• 1565597-44-5

• Inchi： 1S/C9H10Cl2FN/c10-6-1-2-8(11)7(5-6)9(12)3-4-13/h1-2,5,9H,3-4,13H2
• InChI Key： SJXUEQYCXHFCJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCN)F)Cl

Computed Properties

• Exact Mass: 221.0174329g/mol
• Monoisotopic Mass: 221.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine (CAS No. 1565597-44-5)

The compound 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine (CAS No. 1565597-44-5) is a fluorinated organic amine with a unique structural framework. Its molecular formula, C₉H₁₀Cl₂FN, highlights the presence of two chlorine atoms and a fluorine atom, which contribute to its distinct chemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. Researchers are particularly interested in its fluorinated amine moiety, which can enhance bioavailability and metabolic stability in drug design.

In recent years, the demand for fluorinated compounds like 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy in modern drug discovery, as it can improve a molecule's lipophilicity, binding affinity, and resistance to enzymatic degradation. This compound's dichlorophenyl group further adds to its versatility, making it a candidate for synthesizing targeted therapeutics. With the rise of AI-driven drug discovery, computational tools are increasingly used to predict the reactivity and suitability of such compounds in lead optimization.

The synthesis of 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine typically involves multi-step organic reactions, including halogenation and amination processes. Its purity and stability are critical for reproducible results in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound. These methods ensure compliance with industry standards, particularly in GMP-compliant environments where precision is paramount.

Beyond pharmaceuticals, this compound's potential extends to material science. Fluorinated amines are explored for their role in designing advanced polymers and liquid crystals, which are essential in electronics and display technologies. The 2,5-dichlorophenyl moiety may also contribute to the development of photoactive materials, a growing area of interest for renewable energy applications. As sustainability becomes a global priority, researchers are investigating eco-friendly synthesis routes for such compounds to minimize environmental impact.

Safety and handling of 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain its integrity. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe usage, emphasizing the importance of personal protective equipment (PPE) during handling.

In conclusion, 3-(2,5-dichlorophenyl)-3-fluoropropan-1-amine (CAS No. 1565597-44-5) represents a valuable intermediate in synthetic chemistry. Its dual functionality as a fluorinated and chlorinated compound opens doors to diverse applications, from life sciences to advanced materials. As interdisciplinary research grows, this compound is poised to play a pivotal role in innovations addressing global challenges in health and technology.